Cas no 1353958-84-5 (tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate)

Tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate is a synthetic intermediate of interest in pharmaceutical and organic chemistry. Its structure features a piperidine core modified with a benzo[d]isothiazole-1,1-dioxide moiety, imparting potential utility in drug discovery, particularly for CNS-targeting compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. The sulfonamide-like benzoisothiazole dioxide group may contribute to improved solubility and binding interactions in biological systems. This compound is suited for further derivatization, serving as a versatile scaffold for the development of pharmacologically active molecules. Its synthetic accessibility and functional group compatibility make it a valuable building block in medicinal chemistry research.
tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate structure
1353958-84-5 structure
Product Name:tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
CAS No:1353958-84-5
MF:C18H25N3O4S
MW:379.473803281784
CID:2091278
PubChem ID:135742101
Update Time:2025-06-14

tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
    • AKOS024463072
    • tert-butyl 3-{[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]methyl}piperidine-1-carboxylate
    • 1353958-84-5
    • tert-butyl 3-[[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]methyl]piperidine-1-carboxylate
    • tert-butyl 3-{[(1,1-dioxo-1lambda,2-benzothiazol-3-yl)amino]methyl}piperidine-1-carboxylate
    • tert-Butyl3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
    • C18H25N3O4S
    • DB-204004
    • 2-Methyl-2-propanyl 3-{[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]methyl}-1-piperidinecarboxylate
    • 3-[(1,1-Dioxo-1H-1lambda*6*-benzo[d]isothiazol-3-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
    • MDL: MFCD21099003
    • Inchi: 1S/C18H25N3O4S/c1-18(2,3)25-17(22)21-10-6-7-13(12-21)11-19-16-14-8-4-5-9-15(14)26(23,24)20-16/h4-5,8-9,13H,6-7,10-12H2,1-3H3,(H,19,20)
    • InChI Key: VJTQIRJXMVNRTC-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2/C(/N1)=N/CC1CN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 379.15657746Da
  • Monoisotopic Mass: 379.15657746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 96.5Ų

tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM156067-1g
tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
1353958-84-5 95%
1g
$497 2021-06-08
Fluorochem
091146-500mg
3-[(1,1-Dioxo-1H-1lambda*6*-benzo[d]isothiazol-3-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
1353958-84-5 95+%
500mg
£366.00 2022-03-01
Chemenu
CM156067-1g
tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
1353958-84-5 95%
1g
$*** 2023-03-31
Alichem
A129007228-1g
tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
1353958-84-5 95%
1g
$2,251.20 2022-04-03
Alichem
A129007228-5g
tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
1353958-84-5 95%
5g
$6,331.50 2022-04-03
Ambeed
A537938-1g
tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
1353958-84-5 95+%
1g
$530.0 2024-04-24

tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate Related Literature

Additional information on tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353958-84-5)

Recent studies have highlighted the significance of tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353958-84-5) as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique benzo[d]isothiazole and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The structural features of this molecule, including the tert-butyl carbamate group and the sulfonamide linkage, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and biological activities of derivatives derived from 1353958-84-5. The study employed a combination of computational modeling and in vitro assays to identify compounds with high affinity for serotonin and dopamine receptors. The results demonstrated that modifications at the piperidine ring could enhance receptor selectivity, suggesting potential applications in treating neurological disorders such as schizophrenia and Parkinson's disease. Additionally, the sulfonamide group was found to play a critical role in modulating the compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory properties of 1353958-84-5 derivatives. The study revealed that these compounds exhibited potent inhibition of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), key enzymes involved in inflammatory pathways. Molecular docking studies further elucidated the interactions between the benzo[d]isothiazole moiety and the active sites of these enzymes, providing a structural basis for the observed bioactivity. These findings underscore the potential of 1353958-84-5 as a scaffold for designing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, recent advancements in the preparation of 1353958-84-5 have been reported in Organic Process Research & Development. Researchers optimized a multi-step synthesis route, achieving higher yields and purity through the use of green chemistry principles, such as solvent-free reactions and catalytic hydrogenation. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices. The study also highlighted the importance of rigorous analytical techniques, including HPLC and NMR spectroscopy, in ensuring the quality and consistency of the final product.

In conclusion, tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353958-84-5) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in CNS disorders and inflammatory diseases. Future studies are expected to explore its utility in combination therapies and targeted drug delivery systems, further expanding its impact on the field of chemical biology and medicine.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.